Cas no 2171674-13-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(hydroxymethyl)oxan-4-ylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(hydroxymethyl)oxan-4-ylcarbamoyl}propanoic acid
• CAS No: 2171674-13-6
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 6223420
• PubChem ID: 165553227
• Update Time: 2025-10-29

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(hydroxymethyl)oxan-4-ylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(hydroxymethyl)oxan-4-ylcarbamoyl}propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[4-(hydroxymethyl)oxan-4-yl]carbamoyl}propanoic acid
• EN300-1479484
• 2171674-13-6

• Inchi： 1S/C25H28N2O7/c28-15-25(9-11-33-12-10-25)27-23(31)21(13-22(29)30)26-24(32)34-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21,28H,9-15H2,(H,26,32)(H,27,31)(H,29,30)
• InChI Key： VOJCUWQPMFDBRV-UHFFFAOYSA-N
• SMILES： O1CCC(CO)(CC1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 134Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(hydroxymethyl)oxan-4-ylcarbamoyl}propanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(hydroxymethyl)oxan-4-ylcarbamoyl}propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171674-13-6, known as 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(hydroxymethyl)oxan-4-ylcarbamoyl}propanoic acid, is a highly specialized molecule with significant potential in the fields of biochemistry and pharmaceuticals. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and therapeutic agents. Recent studies have highlighted its role in enhancing the stability and bioavailability of various drugs, making it a subject of intense research interest.

The chemical structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a crucial role in stabilizing the molecule during synthesis and ensures its compatibility with biological systems. Additionally, the oxazolidinone ring, derived from the hydroxymethyl oxazolidinone moiety, contributes to the molecule's ability to form stable amide bonds, further enhancing its utility in peptide chemistry.

Recent advancements in peptide synthesis have leveraged this compound's unique properties to develop more efficient synthetic pathways. Researchers have demonstrated that the use of this compound as a protecting group significantly improves the yield and purity of peptide products. Furthermore, its ability to withstand harsh reaction conditions makes it an ideal choice for large-scale peptide production, which is critical for the pharmaceutical industry.

In terms of biological applications, this compound has shown potential as a component in drug delivery systems. Its ability to form stable complexes with various therapeutic agents has been explored in recent studies, where it was found to enhance drug solubility and reduce systemic toxicity. This property is particularly valuable in the development of targeted therapies, where precise drug delivery is essential for maximizing therapeutic efficacy while minimizing side effects.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions. The key steps include the formation of the Fmoc group, followed by the incorporation of the oxazolidinone moiety through amide bond formation. Recent optimizations in these steps have led to higher yields and improved purity levels, making the synthesis more feasible for industrial applications.

Moreover, this compound has been investigated for its potential in biomedical research, particularly in the study of protein interactions and enzymatic mechanisms. Its structural versatility allows it to serve as a valuable tool in understanding complex biological processes at the molecular level. For instance, researchers have utilized this compound as a probe to study protease activity, providing insights into enzyme specificity and catalytic mechanisms.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(hydroxymethyl)oxan-4-ylcarbamoyl}propanoic acid represents a significant advancement in chemical synthesis and biomedical applications. Its unique structural features and versatile properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications for this compound, its role in shaping future innovations in drug development and therapeutic interventions is likely to grow even further.